5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C24H28N2O4S
• Molecular Weight: 440.6 g/mol
• IUPAC Name: (5Z)-5-[(2,4-diethoxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H28N2O4S/c1-5-26-23(27)22(15-17-9-12-20(29-7-3)16-21(17)30-8-4)31-24(26)25-18-10-13-19(14-11-18)28-6-2/h9-16H,5-8H2,1-4H3/b22-15-,25-24?
• InChI Key: WXWAAZQLYYRCHU-IBORXNHRSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C=C(C=C2)OCC)OCC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=C(C=C(C=C2)OCC)OCC)SC1=NC3=CC=C(C=C3)OCC

Description

5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, also known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 and has since become one of the most effective insect repellents available. DEET is used to repel insects such as mosquitoes, ticks, and fleas, which can transmit diseases such as malaria, dengue fever, and Lyme disease.

Mechanism of Action

The exact mechanism of action of 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not fully understood. It is believed to work by interfering with the insect's ability to detect carbon dioxide and other chemicals that are emitted by the human body. 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one may also interfere with the insect's sense of smell, making it more difficult for the insect to locate its prey.
Biochemical and Physiological Effects
5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to have minimal toxicity to humans and other mammals. It is rapidly absorbed into the skin and metabolized by the liver. 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is excreted primarily in the urine. There have been some reports of adverse reactions to 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, including skin irritation, eye irritation, and neurological symptoms such as headaches, dizziness, and seizures. However, these reactions are rare and generally occur only with high doses of 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one or prolonged exposure.

Advantages and Limitations for Lab Experiments

5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a highly effective insect repellent and is widely used in laboratory experiments to protect researchers from insect bites. However, 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can also interfere with some laboratory assays and may need to be avoided in certain experiments. Additionally, 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can be difficult to remove from laboratory equipment and may require special cleaning procedures.

Future Directions

There is ongoing research into the development of new insect repellents that are more effective and have fewer side effects than 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. Some researchers are investigating the use of natural compounds, such as essential oils, as insect repellents. Others are exploring the use of new synthetic compounds that may be more effective than 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. Additionally, there is ongoing research into the mechanisms of action of 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one and other insect repellents, which may lead to the development of new and more effective repellents in the future.
Conclusion
5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a highly effective insect repellent that has been widely used for over 70 years. It is used to protect humans and animals from insect-borne diseases and is available in a variety of consumer products. 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been extensively studied for its insect repellent properties and has been shown to be safe for use in humans and other mammals. While there are some limitations to its use in laboratory experiments, 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one remains an important tool for researchers working with insects. Ongoing research into the development of new insect repellents and the mechanisms of action of 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one may lead to the development of new and more effective repellents in the future.

Synthesis Methods

5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can be synthesized by the reaction of 2,4-diethoxybenzaldehyde and 4-ethoxyaniline in the presence of thiazolidine-4-one. The reaction proceeds through a condensation reaction and yields 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one as a yellow crystalline solid.

Scientific Research Applications

5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been extensively studied for its insect repellent properties. It has been shown to be effective against a wide range of insects, including mosquitoes, ticks, and fleas. 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is used in a variety of products, including sprays, lotions, and wipes, and is widely available for consumer use. 5-(2,4-Diethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is also used in the military to protect soldiers from insect-borne diseases.